Cas no 94223-87-7 (Acenaphtho[1,2-b]quinoline,10-methyl-)

• Product Name: Acenaphtho[1,2-b]quinoline,10-methyl-
• CAS No: 94223-87-7
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 813708
• PubChem ID: 151988
• Update Time: 2025-04-19

Acenaphtho[1,2-b]quinoline,10-methyl- Chemical and Physical Properties

Names and Identifiers

• Acenaphtho[1,2-b]quinoline,10-methyl-
• 10-METHYLACENAPHTHO(1,2-B)QUINOLINE
• 10-methylacenaphthyleno[2,1-b]quinoline
• CCRIS 6581
• 10-Methyl-acenaphtho(1,2-b)quinoline
• Acenaphtho[1,2-b]quinoline, 10-methyl-
• 94223-87-7
• DTXSID20916058
• 10-Methylacenaphtho[1,2-b]quinoline

• Inchi： 1S/C20H13N/c1-12-8-9-18-14(10-12)11-17-15-6-2-4-13-5-3-7-16(19(13)15)20(17)21-18/h2-11H,1H3
• InChI Key： LLCTUSJTCJPCJC-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C=C2C=1C1C=CC=C3C=CC=C2C=13

Computed Properties

• Exact Mass: 267.104799
• Monoisotopic Mass: 267.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 5.2

Experimental Properties

• Density: 1.3
• Boiling Point: 487.9°Cat760mmHg
• Flash Point: 218.9°C